5-Phenylthiopentyl bromide

• CAS RN: 21782-59-2
• Molecular Formula: C11H15BrS
• Molecular Weight: 259.21 g/mol
• IUPAC Name: 5-bromopentylsulfanylbenzene
• InChI: InChI=1S/C11H15BrS/c12-9-5-2-6-10-13-11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2
• InChI Key: NVQGCJGMBCHBBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCCCCBr

Description

5-Phenylthiopentyl bromide is a useful research compound. Its molecular formula is C11H15BrS and its molecular weight is 259.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 20 ml (0.2 mol) of thiophenol and 50.6 g (0.22 mol) of 1,5-dibromopentane in 200 ml of ethanol is heated to 40° C whilst stirring and 40 ml (0.2 mol) of 5N NaOH are added dropwise. Thereafter the mixture is stirred for 2 hours and after standing overnight the alcohol is evaporated in vacuo, the residue is extracted with methylene chloride and the extract is washed 3 to 4 times with water, dried and evaporated. A yellow oil is obtained in quantitative yield.